Cas no 1078734-03-8 (4-Bromo-2-(4-methoxyphenyl)thiazole)

• Product Name: 4-Bromo-2-(4-methoxyphenyl)thiazole
• CAS No: 1078734-03-8
• MF: C₁₀H₈BrNOS
• MW: 270.145620346069
• CID: 1078958
• PubChem ID: 25140740
• Update Time: 2025-04-20

4-Bromo-2-(4-methoxyphenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(4-methoxyphenyl)thiazole
• 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-
• 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• 4-Bromo-2-(4-chlorophenyl)-5-trifluoromethylpyrrole-3-carbonitrile
• 4-bromo-2-(p-chlorophenyl)-5-(trifluoromethyl)-pyrrole-3-carbonitrile
• AG-D-48796
• SureCN116957
• Tralopyril
• Tralopyril [ISO]
• UNII-MEC6MCY7QB
• A1-00073
• DA-15812
• 4-bromo-2-(4-methoxyphenyl) thiazole
• 1078734-03-8
• 4-bromo-2-(4-methoxyphenyl)-1,3-thiazole
• SCHEMBL1180096
• AKOS015939634
• MUNWKDJOWYMCTP-UHFFFAOYSA-N

• MDL： MFCD11869497
• Inchi： 1S/C10H8BrNOS/c1-13-8-4-2-7(3-5-8)10-12-9(11)6-14-10/h2-6H,1H3
• InChI Key： MUNWKDJOWYMCTP-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 268.95100g/mol
• Monoisotopic Mass: 268.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles